Cas no 1214343-20-0 (2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid)

• Product Name: 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid
• CAS No: 1214343-20-0
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 4909175
• Update Time: 2025-06-11

2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-di(pyridin-3-yl)phenyl)acetic acid
• 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid

• Inchi： 1S/C18H14N2O2/c21-17(22)10-13-4-1-7-16(14-5-2-8-19-11-14)18(13)15-6-3-9-20-12-15/h1-9,11-12H,10H2,(H,21,22)
• InChI Key： MECVHTSWPZFCCX-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C2C=NC=CC=2)C=1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid

Comprehensive Overview of 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid (CAS No. 1214343-20-0)

2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid (CAS No. 1214343-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyridine-phenyl-acetic acid structure, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular framework combines aromatic pyridine rings with a phenylacetic acid moiety, enabling versatile applications in drug discovery and coordination chemistry.

In recent years, the demand for heterocyclic compounds like 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid has surged due to their role in developing small-molecule inhibitors and metal-organic frameworks (MOFs). Researchers are particularly interested in its potential as a ligand for catalytic systems or as a building block for fluorescent probes. The compound’s CAS No. 1214343-20-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics linked to this compound is its utility in targeted drug delivery systems. With the rise of personalized medicine, scientists explore how 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid derivatives can enhance drug solubility and bioavailability. Its chelating properties also make it a candidate for designing therapeutic agents against oxidative stress-related diseases, aligning with the growing focus on antioxidant therapies.

From a synthetic perspective, the compound’s multi-pyridine architecture offers steric and electronic tunability, crucial for structure-activity relationship (SAR) studies. Laboratories often query synthesis protocols for CAS 1214343-20-0, underscoring the need for optimized routes to improve yield and purity. Innovations in green chemistry have further driven interest in eco-friendly preparation methods for such high-value intermediates.

In material science, 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid is investigated for its role in organic electronics, particularly in OLEDs and photovoltaic devices. Its conjugated system and electron-rich pyridine units contribute to charge transport properties, a hot topic in renewable energy research. Searches for pyridine-based semiconductors often highlight this compound’s derivatives.

Quality control and analytical profiling of CAS 1214343-20-0 are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a common concern among purchasers. The compound’s storage stability and handling guidelines are also frequently searched, emphasizing the need for precise technical documentation.

In summary, 2-(2,3-Di(pyridin-3-yl)phenyl)acetic acid (CAS No. 1214343-20-0) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to emerging trends like AI-driven drug design and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.